molecular formula C16H17BrN4O2 B2927150 8-Bromo-1,3-dimethyl-7-(3-phenylpropyl)purine-2,6-dione CAS No. 255731-01-2

8-Bromo-1,3-dimethyl-7-(3-phenylpropyl)purine-2,6-dione

Cat. No. B2927150
CAS RN: 255731-01-2
M. Wt: 377.242
InChI Key: SCQNNOQXJWPOTO-UHFFFAOYSA-N
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Description

8-Bromo-1,3-dimethyl-7-(3-phenylpropyl)purine-2,6-dione is a chemical compound with the linear formula C16H17BrN4O2 . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich .


Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C16H17BrN4O2 . The molecular weight is 377.243 .

Mechanism of Action

The mechanism of action for this compound is not provided in the search results. This could be due to the rarity and uniqueness of the compound, as mentioned by Sigma-Aldrich .

Safety and Hazards

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properties

CAS RN

255731-01-2

Molecular Formula

C16H17BrN4O2

Molecular Weight

377.242

IUPAC Name

8-bromo-1,3-dimethyl-7-(3-phenylpropyl)purine-2,6-dione

InChI

InChI=1S/C16H17BrN4O2/c1-19-13-12(14(22)20(2)16(19)23)21(15(17)18-13)10-6-9-11-7-4-3-5-8-11/h3-5,7-8H,6,9-10H2,1-2H3

InChI Key

SCQNNOQXJWPOTO-UHFFFAOYSA-N

SMILES

CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)Br)CCCC3=CC=CC=C3

solubility

not available

Origin of Product

United States

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